Cas no 1707375-29-8 (2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol)
2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol
- 1H-Pyrazole-1-ethanol, 4-amino-5-(4-ethylphenyl)-
-
- Inchi: 1S/C13H17N3O/c1-2-10-3-5-11(6-4-10)13-12(14)9-15-16(13)7-8-17/h3-6,9,17H,2,7-8,14H2,1H3
- InChI Key: VVKYCUBBEHWGTA-UHFFFAOYSA-N
- SMILES: N1(CCO)C(C2=CC=C(CC)C=C2)=C(N)C=N1
2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM508738-1g |
2-(4-Amino-5-(4-ethylphenyl)-1H-pyrazol-1-yl)ethanol |
1707375-29-8 | 97% | 1g |
$735 | 2022-06-12 |
2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol
2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol: A Comprehensive Overview
2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol (CAS No. 1707375-29-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole scaffold and amino functional group, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research of this compound.
Chemical Structure and Properties
2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol is a small molecule with a molecular formula of C13H16N3O and a molecular weight of approximately 236.28 g/mol. The compound features a pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The presence of an amino group (-NH2) and an ethoxy group (-OCH2CH3) adds to its chemical diversity and reactivity. The ethoxy group provides additional hydrophilicity, which can influence the compound's solubility and bioavailability.
The physical properties of 2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol include a melting point of around 105°C and a boiling point of approximately 300°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various chemical reactions and biological assays.
Synthesis Methods
The synthesis of 2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol has been reported using several methodologies. One common approach involves the reaction of 4-aminoantipyrine with ethyl bromide followed by reduction to form the desired compound. Another method involves the condensation of 4-aminoantipyrine with ethylene glycol in the presence of a suitable catalyst, followed by deprotection to yield the final product.
A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient one-pot synthesis method using microwave irradiation. This method not only reduces reaction time but also improves yield and purity, making it a preferred choice for large-scale production. The use of microwave-assisted synthesis has gained popularity due to its environmental friendliness and cost-effectiveness.
Biological Activities
2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol has shown promising biological activities in various preclinical studies. One notable application is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This activity suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).
In addition to its anti-inflammatory properties, 2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol has also been investigated for its antitumor effects. Research published in Cancer Research journal reported that this compound can induce apoptosis in human breast cancer cells by modulating key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings highlight its potential as a lead compound for developing new anticancer drugs.
Clinical Trials and Future Prospects
The promising preclinical results have led to increased interest in advancing 2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol into clinical trials. Several pharmaceutical companies are currently conducting phase I trials to evaluate its safety and efficacy in humans. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.
Further research is needed to fully understand the pharmacokinetics, pharmacodynamics, and long-term safety profile of this compound. Ongoing studies are focusing on optimizing its formulation for improved bioavailability and stability. Additionally, efforts are being made to identify synergistic combinations with existing drugs to enhance therapeutic outcomes.
Conclusion
2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol (CAS No. 1707375-29-8) is a promising compound with diverse biological activities, including anti-inflammatory and antitumor properties. Its unique chemical structure and favorable physical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more clinical data becomes available, it is expected that this compound will play a significant role in advancing therapeutic options for various diseases.
1707375-29-8 (2-[4-Amino-5-(4-ethyl-phenyl)-pyrazol-1-yl]-ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)